Cas no 654638-55-8 (1,4-Cyclohexadiene-1,2-dicarbonitrile, 4,5-dimethyl-3,6-dioxo-)

1,4-Cyclohexadiene-1,2-dicarbonitrile, 4,5-dimethyl-3,6-dioxo- Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1,2-dicarbonitrile, 4,5-dimethyl-3,6-dioxo-
• 4,5-dimethyl-3,6-dioxocyclohexa-1,4-diene-1,2-dicarbonitrile
• DTXSID00729289
• 654638-55-8
• SCHEMBL12197358

• InChIKey： LVUHGUOLNPWELF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H6N2O2/c1-5-6(2)10(14)8(4-12)7(3-11)9(5)13/h1-2H3
• SMILES： CC1=C(C(=O)C(=C(C1=O)C#N)C#N)C

Computed Properties

• Exact Mass: 186.04298
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 186.042927438g/mol
• Heavy Atom Count: 14
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.72